Cas no 18159-24-5 (1-benzyl-1H-pyrrole-2-carbaldehyde)

1-benzyl-1H-pyrrole-2-carbaldehyde structure
18159-24-5 structure
Product Name:1-benzyl-1H-pyrrole-2-carbaldehyde
CAS No:18159-24-5
MF:C12H11NO
MW:185.221843004227
MDL:MFCD09674969
CID:1108034
PubChem ID:11126964
Update Time:2025-09-27

1-benzyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(phenylmethyl)-1H-Pyrrole-2-carboxaldehyde
    • 1-benzyl-1H-pyrrole-2-carboxaldehyde
    • 1-benzylpyrrole-2-carbaldehyde
    • AKOS000101375
    • MFCD09674969
    • DTXSID80456147
    • 1-BENZYL-1H-PYRROLE-2-CARBALDEHYDE
    • AB3108
    • CS-0217562
    • 18159-24-5
    • N-benzylpyrrole-2-carbaldehyde
    • SCHEMBL1244152
    • Z111572908
    • 1H-Pyrrole-2-carboxaldehyde, 1-(phenylmethyl)-
    • EN300-77475
    • AS-44685
    • 1-benzyl-2-formylpyrrole
    • JNHZZTKKFSPICX-UHFFFAOYSA-N
    • DB-363269
    • SB62801
    • 1-benzyl-1H-pyrrole-2-carbaldehyde
    • MDL: MFCD09674969
    • Inchi: 1S/C12H11NO/c14-10-12-7-4-8-13(12)9-11-5-2-1-3-6-11/h1-8,10H,9H2
    • InChI Key: JNHZZTKKFSPICX-UHFFFAOYSA-N
    • SMILES: O=CC1N(CC2C=CC=CC=2)C=CC=1

Computed Properties

  • Exact Mass: 185.08413
  • Monoisotopic Mass: 185.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 317.6±17.0 °C at 760 mmHg
  • Flash Point: 145.9±20.9 °C
  • PSA: 22
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-benzyl-1H-pyrrole-2-carbaldehyde Security Information

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